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Compound of Interest

Compound Name: Cobalt formate

Cat. No.: B1211381 Get Quote

Application Notes and Protocols for Cobalt
Formate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of cobalt
formate in a laboratory setting. It includes essential safety protocols, physical and chemical

properties, and a representative experimental protocol.

Introduction
Cobalt(II) formate, with the chemical formula Co(HCOO)₂, is a red crystalline solid.[1][2] It is

often encountered as a dihydrate (Co(HCOO)₂·2H₂O).[1][3] This compound serves various

roles in research and development, including as a catalyst in organic synthesis and for the

preparation of other cobalt-containing materials.[1][3] Due to its potential hazards, strict

adherence to safety protocols during its handling and storage is imperative.[3][4]

Hazard Identification and Safety Precautions
Cobalt formate is classified as hazardous.[4][5] It is harmful if swallowed, in contact with skin,

or inhaled.[4][5] It is also suspected of causing cancer and may cause an allergic skin reaction.

[2][4] The compound is toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or glasses are required.[3][5]

Skin Protection: Wear impervious protective clothing, such as a lab coat, and chemical-

resistant gloves (e.g., rubberized fabric).[5][6]

Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if

dust is generated.[5][6] Work should be conducted in a well-ventilated area or a chemical

fume hood.[5]

Quantitative Data
Table 1: Physical and Chemical Properties of Cobalt Formate

Property Value References

Chemical Formula
Co(HCOO)₂ (anhydrous) /

Co(HCOO)₂·2H₂O (dihydrate)
[1][3]

Molecular Weight
148.97 g/mol (anhydrous) /

185.059 g/mol (dihydrate)
[2][7]

Appearance
Red or pink crystalline

solid/powder
[1][3]

Melting Point
Becomes anhydrous at 140°C;

Decomposes at 175°C
[2][7]

Solubility Soluble in water [1][2][3]

Density 2.13 g/cm³ [7]

Table 2: Exposure Limits for Cobalt Compounds

Regulatory Body Limit Value

OSHA PEL-TWA 0.1 mg/m³ (as Co)

NIOSH REL-TWA 0.05 mg/m³ (as Co)

ACGIH TLV-TWA 0.02 mg/m³ (as Co)[6]
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Handling and Storage Procedures
Handling:

Avoid contact with skin, eyes, and clothing.[5][8]

Avoid breathing dust.[5]

Use only in a well-ventilated area or under a chemical fume hood.[5]

Wash hands thoroughly after handling.[4]

Keep away from ignition sources.[5]

Storage:

Store in a tightly closed container.[4]

Keep in a dry, cool, and well-ventilated place.[3][5]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4][5]

Ensure the storage area is secure and properly labeled.[4]

Accidental Release and First Aid Measures
Accidental Release:

Wear appropriate PPE, including a respirator.[4]

Avoid generating dust.[4]

Isolate the spill area and prevent entry into drains or waterways.[4]

Carefully sweep or scoop up the material using non-sparking tools and place it into a labeled

container for disposal.[4]

Ventilate the area and wash the spill site after material pickup is complete.[5]
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First Aid:

Inhalation: Move the person to fresh air. Seek medical attention if symptoms persist.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Get medical help if irritation occurs.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Get immediate medical attention.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison

control center.[4]

Experimental Protocol: Synthesis of Cobalt
Nanoparticles from Cobalt Formate
This protocol describes a general procedure for the thermal decomposition of cobalt formate
to synthesize cobalt nanoparticles.

Materials:

Cobalt(II) formate dihydrate

High-boiling point solvent (e.g., oleylamine)

Surfactant (e.g., oleic acid)

Three-neck flask, condenser, thermocouple, heating mantle, magnetic stirrer

Inert gas (Argon or Nitrogen)

Ethanol

Centrifuge

Procedure:

Set up the reaction apparatus in a fume hood.
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Add cobalt(II) formate, oleylamine, and oleic acid to the three-neck flask.

Flush the system with an inert gas for 15-20 minutes to remove oxygen.

Heat the mixture to a specific temperature (e.g., 200-250°C) under a continuous flow of inert

gas and with vigorous stirring.

Maintain the reaction temperature for a set period (e.g., 30-60 minutes) to allow for the

decomposition of the cobalt formate and the formation of nanoparticles.

Cool the reaction mixture to room temperature.

Add ethanol to the mixture to precipitate the nanoparticles.

Separate the nanoparticles by centrifugation.

Wash the nanoparticles with ethanol multiple times to remove any residual solvent and

surfactants.

Dry the resulting cobalt nanoparticles under a vacuum.

Visualizations
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Start: Receive Cobalt Formate

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh and Handle in
Ventilated Area (Fume Hood)

Store in Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

Check for Spills

Follow Spill Cleanup Procedure

Yes

No Spill

No

Dispose of Waste in
Labeled Hazardous Waste Container

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of cobalt formate.
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Start: Experimental Setup

Add Cobalt Formate and
Solvents to Reaction Vessel

Establish Inert Atmosphere
(e.g., N2 or Ar)

Heat Reaction Mixture
to Desired Temperature

Maintain Reaction Conditions
(Temperature and Time)

Cool Reaction Mixture
to Room Temperature

Precipitate Product
(e.g., with Ethanol)

Separate Product
(Centrifugation/Filtration)

Wash Product

Dry Product under Vacuum

Characterize Final Product

End: Experiment Complete

Click to download full resolution via product page

Caption: A general experimental workflow involving cobalt formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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